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Compound of Interest

Compound Name: Boc-5-hydroxy-L-tryptophan

Cat. No.: B045812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-α-Boc-5-hydroxy-L-tryptophan, a

key derivative of the naturally occurring amino acid 5-hydroxytryptophan (5-HTP). This

compound serves as a crucial building block in peptide synthesis and as a valuable tool in the

development of novel therapeutics, particularly those targeting neurological and mood

disorders. Its significance lies in the strategic placement of the tert-butyloxycarbonyl (Boc)

protecting group, which enhances its stability and facilitates its use in complex chemical

syntheses.

Core Properties of Boc-5-hydroxy-L-tryptophan
Boc-5-hydroxy-L-tryptophan is a synthetically modified amino acid that plays a pivotal role in

medicinal chemistry and drug discovery. The Boc protecting group on the alpha-amino group

prevents unwanted reactions during peptide synthesis, allowing for the specific and controlled

incorporation of the 5-hydroxy-L-tryptophan moiety into peptide chains.

Chemical and Physical Data
A summary of the key quantitative data for Boc-5-hydroxy-L-tryptophan is presented below

for easy reference and comparison.
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Property Value Reference

CAS Number 119768-45-5 [1]

Molecular Formula C₁₆H₂₀N₂O₅ [2]

Molecular Weight 320.34 g/mol [2]

Appearance Off-white solid

Purity ≥97% (HPLC)

Melting Point

Data not available for Boc-

protected form. 5-Hydroxy-L-

tryptophan (unprotected) melts

at approximately 270-273 °C

with decomposition.[3][4]

Solubility

Soluble in organic solvents

such as methanol and acetic

acid.[5] The unprotected 5-

Hydroxy-L-tryptophan is

soluble in water.[3]

Optical Rotation

Data not available for Boc-

protected form. For L-5-

Hydroxytryptophan: [α]22/D

−30° (c = 1 in H₂O).[3]

Storage Temperature 0-8 °C

Biological Significance and Signaling Pathways
The primary biological relevance of 5-hydroxy-L-tryptophan, and by extension its Boc-protected

form, lies in its role as the immediate precursor to the neurotransmitter serotonin (5-

hydroxytryptamine, 5-HT).[6][7] The synthesis of serotonin from L-tryptophan is a critical

pathway in the central nervous system and the gut, regulating mood, sleep, appetite, and other

physiological functions.[8]

The conversion of L-tryptophan to 5-HTP is the rate-limiting step in serotonin synthesis,

catalyzed by the enzyme tryptophan hydroxylase.[9][10] Subsequently, aromatic L-amino acid
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decarboxylase rapidly converts 5-HTP to serotonin.[11] By using Boc-5-hydroxy-L-
tryptophan in synthesis, researchers can create peptides and molecules that, upon

deprotection, can directly influence this pathway, bypassing the initial rate-limiting step.
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Serotonin synthesis pathway and the role of Boc-5-HTP.

Experimental Protocols
Detailed methodologies are crucial for the successful application of Boc-5-hydroxy-L-
tryptophan in research and development. Below are representative protocols for its synthesis

and analysis.

Synthesis of Boc-5-hydroxy-L-tryptophan
The synthesis of Boc-5-hydroxy-L-tryptophan typically involves the protection of the amino

group of 5-hydroxy-L-tryptophan. A general procedure is as follows:

Dissolution: Dissolve 5-hydroxy-L-tryptophan in a suitable solvent system, such as a mixture

of dioxane and water.

Basification: Adjust the pH of the solution to approximately 9-10 using a suitable base, like

sodium hydroxide, to deprotonate the amino group.
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Addition of Boc Anhydride: Add di-tert-butyl dicarbonate (Boc₂O) to the solution. The reaction

is typically stirred at room temperature for several hours to overnight.

Work-up: After the reaction is complete, acidify the mixture with a weak acid, such as citric

acid, to a pH of about 3.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography on silica gel.

Use in Solid-Phase Peptide Synthesis (SPPS)
Boc-5-hydroxy-L-tryptophan is a valuable building block in solid-phase peptide synthesis. A

typical coupling cycle involves:

Deprotection: The N-terminal protecting group of the resin-bound amino acid or peptide is

removed.

Activation: The carboxylic acid of Boc-5-hydroxy-L-tryptophan is activated using a coupling

reagent, such as dicyclohexylcarbodiimide (DCC) or hexafluorophosphate azabenzotriazole

tetramethyl uronium (HATU).

Coupling: The activated Boc-5-hydroxy-L-tryptophan is added to the deprotected resin-

bound peptide, and the reaction is allowed to proceed until completion.

Washing: The resin is washed thoroughly to remove excess reagents and byproducts.

Capping (Optional): Any unreacted amino groups on the resin are capped to prevent the

formation of deletion sequences.

This cycle is repeated for each subsequent amino acid in the desired peptide sequence.
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General workflow for Solid-Phase Peptide Synthesis.
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High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a standard method for assessing the purity of Boc-5-hydroxy-L-tryptophan and for

the analysis of reactions involving this compound. A representative HPLC method for the

analysis of 5-hydroxytryptophan is provided below, which can be adapted for the Boc-protected

form.[12][13]

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[12]

Mobile Phase A: 0.1% Phosphoric acid in water.[12]

Mobile Phase B: Acetonitrile.[12]

Gradient: A suitable gradient from a low to a high percentage of Mobile Phase B.

Flow Rate: 1.0 mL/min.[13]

Detection: UV at 275 nm.[12]

Injection Volume: 10-20 µL.

Applications in Drug Development and Research
The unique properties of Boc-5-hydroxy-L-tryptophan make it a valuable compound in

several areas of research and drug development:

Peptide-Based Therapeutics: Incorporation of 5-hydroxy-L-tryptophan into peptides can

modify their biological activity, solubility, and pharmacokinetic properties.

Neuropharmacology: As a precursor to serotonin, derivatives of 5-HTP are instrumental in

the development of drugs for depression, anxiety, and other mood disorders.[7]

Metabolic Studies: Labeled versions of Boc-5-hydroxy-L-tryptophan can be used to trace

the metabolic fate of this important precursor in biological systems.

Antioxidant Research: 5-hydroxytryptophan is known to have antioxidant properties, and its

incorporation into other molecules is an area of active investigation.
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In conclusion, Boc-5-hydroxy-L-tryptophan is a cornerstone for advanced research in peptide

chemistry and neuropharmacology. Its strategic design allows for the precise and efficient

synthesis of complex molecules with the potential to modulate the critical serotonin pathway,

opening new avenues for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b045812#boc-5-hydroxy-l-tryptophan-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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